Cas no 133-26-6 (7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)-
• CAS No: 133-26-6
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 163924
• PubChem ID: 8616
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)-
• 3-methoxy-2-propan-2-ylfuro[3,2-g]chromen-7-one
• 7H-Furo3,2-g1benzopyran-7-one, 3-methoxy-2-(1-methylethyl)-
• 3-methoxy-2-(propan-2-yl)-7H-furo[3,2-g]chromen-7-one
• pseucedanin
• PEUCEDANIN
• Oreoselone methyl ether
• 3-Methoxy-2-(1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• SpecPlus_000952
• SDCCGMLS-0066802.P001
• 5-19-06-00042 (Beilstein Handbook Reference)
• 133-26-6
• 7H-Furo[3,2-g][1]benzopyran-7-one, 3-methoxy-2-(1-methylethyl)-
• KBioGR_002191
• CL-381982
• KBio2_004594
• YQBNJPACAUPNLV-UHFFFAOYSA-
• AB00053108-02
• SPECTRUM1504168
• 2-isopropyl-3-methoxy-7H-furo[3,2-g]chromen-7-one
• 4-Methoxy-5-isopropylfuro(2,3:6,7)coumarin
• KBio2_007162
• 5-Benzofuranacrylic acid, 6-hydroxy-2-isopropyl-3-methoxy-, delta-lactone
• SMR000102964
• AKOS000278122
• MEGxp0_001552
• KBio2_002026
• HMS2675C08
• BRD-K72034655-001-02-1
• NCGC00095695-02
• 7H-FURO(3,2-g)(1)BENZOPYRAN-7-ONE, 2-ISOPROPYL-3-METHOXY-
• KBioSS_002026
• SCHEMBL2249089
• UNII-N021633LOB
• C09283
• BSPBio_003373
• SPBio_000658
• CHEBI:8034
• 2-isopropyl-3-methoxy-furo[3,2-g]chromen-7-one
• Peutsedin
• CCG-40070
• N021633LOB
• Spectrum4_001666
• PEUCEDANIN [MI]
• Spectrum3_001647
• NCGC00095695-01
• Q27107645
• KBio3_002593
• 6-Hydroxy-2-isopropyl-3-methoxy-5-benzofuranacrylic acid delta-lactone
• BRN 0234473
• Spectrum_001546
• Spectrum2_000729
• DTXSID10157897
• DivK1c_007048
• Oprea1_837278
• NS00094618
• KBio1_001992
• Spectrum5_000571
• 3-Methoxy-2-(1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• Oprea1_190644
• InChI=1/C15H14O4/c1-8(2)14-15(17-3)10-6-9-4-5-13(16)18-11(9)7-12(10)19-14/h4-8H,1-3H3
• 6-HYDROXY-2-ISOPROPYL-3-METHOXY-5-BENZOFURANACRYLIC ACID .GAMMA.-LACTONE
• CHEMBL1410943
• MLS001049116
• MLSMR

• Inchi： 1S/C15H14O4/c1-8(2)14-15(17-3)10-6-9-4-5-13(16)18-11(9)7-12(10)19-14/h4-8H,1-3H3
• InChI Key： YQBNJPACAUPNLV-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C=CC(=O)O3)=CC=2C(=C1C(C)C)OC

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Density: 1.1178 (rough estimate)
• Melting Point: 84-87°; mp 95-97° (Schmid, Ebnther); mp 102.5° (Nikonov, Ivashenko)
• Boiling Point: 321.52°C (rough estimate)
• Flash Point: 209.6°C
• Refractive Index: 1.4300 (estimate)
• PSA: 48.67

7H-Furo[3,2-g][1]benzopyran-7-one,3-methoxy-2-(1-methylethyl)- Security Information

• Toxicity：LD50 orally in mice: 315 mg/kg (Vermel, Kruglyak-Syrkina)

Related Categories

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